Cas no 628331-67-9 (ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate)

Ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate is a pyrazole derivative with notable applications in organic synthesis and pharmaceutical intermediates. Its structural features, including the hydroxyl and ester functional groups, enhance reactivity, making it a versatile building block for heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its synthetic utility is further underscored by its compatibility with various coupling and condensation reactions, enabling the preparation of complex molecular frameworks. The presence of the methyl group at the pyrazole nitrogen improves solubility in common organic solvents, aiding in reaction optimization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules.
ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate structure
628331-67-9 structure
Product Name:ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate
CAS No:628331-67-9
MF:C8H12N2O3
MW:184.192481994629
MDL:MFCD30498941
CID:1640242
Update Time:2025-10-17

ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-acetic acid, 5-hydroxy-1-methyl-, ethyl ester
    • ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate
    • MDL: MFCD30498941
    • Inchi: 1S/C8H12N2O3/c1-3-13-7(11)4-6-5-9-10(2)8(6)12/h5,12H,3-4H2,1-2H3
    • InChI Key: HMBXPVQYZVCFPA-UHFFFAOYSA-N
    • SMILES: N1(C)C(O)=C(CC(OCC)=O)C=N1

Computed Properties

  • Exact Mass: 184.08486

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 311.5±27.0 °C(Predicted)
  • PSA: 64.35
  • pka: 8.77±0.50(Predicted)

ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate Pricemore >>

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